1-(2-Bromo-4,5-dichlorobenzenesulfonyl)-4-(2,6-dimethylphenyl)piperazine

• IUPAC Name: 1-(2-bromo-4,5-dichlorophenyl)sulfonyl-4-(2,6-dimethylphenyl)piperazine
• InChI: InChI=1S/C18H19BrCl2N2O2S/c1-12-4-3-5-13(2)18(12)22-6-8-23(9-7-22)26(24,25)17-11-16(21)15(20)10-14(17)19/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: JMKWISZBMINUNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3Br)Cl)Cl
• Molecular Formula: C18H19BrCl2N2O2S
• Molecular Weight: 478.2 g/mol

Description

1-(2-Bromo-4,5-dichlorobenzenesulfonyl)-4-(2,6-dimethylphenyl)piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. Also known as BDP, this compound is a sulfonyl-containing piperazine derivative that has demonstrated promising results in various studies. In

Mechanism Of Action

The exact mechanism of action of BDP is not fully understood, but it is believed to act as a modulator of the serotonin and dopamine systems in the brain. BDP has been shown to increase the levels of these neurotransmitters in the brain, which may be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
BDP has been shown to have a number of biochemical and physiological effects. In addition to its effects on the serotonin and dopamine systems in the brain, BDP has also been shown to have anti-inflammatory and antioxidant effects. BDP has also been shown to improve cognitive function and memory in animal studies.

Advantages And Limitations For Lab Experiments

One of the main advantages of using BDP in lab experiments is its specificity. BDP has been shown to have a high degree of selectivity for the serotonin and dopamine systems in the brain, which makes it an ideal tool for studying these systems. However, one limitation of using BDP in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are a number of future directions for research on BDP. One area of research is in the development of new drugs based on the structure of BDP. Another area of research is in the study of the long-term effects of BDP on the brain and its potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of BDP and its effects on the brain and body.

Synthesis Methods

The synthesis of BDP involves the reaction of 1-(2-bromo-4,5-dichlorobenzene) sulfonyl chloride with 4-(2,6-dimethylphenyl)piperazine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is then purified using column chromatography to obtain pure BDP.

Scientific Research Applications

BDP has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the field of neuroscience, where BDP has been shown to have anxiolytic and antidepressant effects. BDP has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.